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Compound of Interest

Compound Name: 1,2-Dibromoethene

Cat. No.: B7949689

An In-depth Technical Guide to the Physical Properties of trans-1,2-Dibromoethene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
trans-1,2-Dibromoethene. The information is presented to be a valuable resource for
researchers, scientists, and professionals in drug development, offering quantitative data,
standard experimental methodologies, and a conceptual diagram of the relationships between
its physical properties.

Core Physical Properties

trans-1,2-Dibromoethene, also known as (E)-1,2-dibromoethene, is a dihalogenated alkene.
[1][2] It exists as a colorless liquid at room temperature.[1][3] The quantitative physical
properties of trans-1,2-Dibromoethene are summarized in the table below for easy reference
and comparison.
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Property Value Conditions
Molecular Formula C2Hz2Br2
Molecular Weight 185.85 g/mol
Appearance Colorless Liquid Standard Temperature and
Pressure

Melting Point -6.5 °C
Boiling Point 108 °C At 760 mmHg
Density 2.229 g/mL
2.21 g/lcm3 At 17 °C
Solubility Insoluble In water[4][5]
Soluble In acetone, benzene,

chloroform[4]
Very Soluble In diethyl ether, ethanol[4]
Refractive Index 1.5440 At 25 °C[3]
Vapor Pressure 31.0 mmHg At 25 °C[3]
Dipole Moment 0.00D

Experimental Protocols for Property Determination

The following sections outline the standard experimental methodologies used to determine the
key physical properties of chemical compounds like trans-1,2-Dibromoethene.

Melting Point Determination

The melting point is determined using a melting point apparatus. A small, powdered sample of
the solidified compound is packed into a capillary tube and placed in the apparatus. The
sample is heated at a controlled rate, and the temperature range from the first appearance of
liquid to the complete melting of the solid is recorded as the melting point.
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Boiling Point Determination

The boiling point is measured by distillation. The liquid is placed in a distillation flask with
boiling chips and heated. A thermometer is positioned so that the top of the bulb is level with
the side arm of the distillation flask. The temperature at which the liquid boils and its vapor
condenses on the thermometer is recorded as the boiling point, typically at atmospheric
pressure.

Density Measurement

Density is typically determined using a pycnometer, a flask with a specific, known volume. The
pycnometer is weighed empty, then filled with the liquid and weighed again. The mass of the
liquid is divided by the known volume of the pycnometer to give the density at a specific
temperature.

Refractive Index Measurement

The refractive index is measured using a refractometer, such as an Abbe refractometer. A few
drops of the liquid are placed on the prism of the instrument. Light is passed through the
sample, and the angle of refraction is measured. This is used to calculate the refractive index,
which is a dimensionless number that describes how fast light travels through the material. The
measurement is temperature-dependent.

Solubility Determination

Solubility is determined by adding a small amount of the solute (trans-1,2-Dibromoethene) to a
known volume of a solvent (e.g., water, ethanol). The mixture is stirred or agitated. If the solute
completely dissolves, more is added until saturation is reached. Solubility can be qualitatively
described (e.g., soluble, insoluble) or quantitatively measured as the concentration of the
saturated solution.

Logical Relationships of Physical Properties

The following diagram illustrates the logical relationship between the physical state of trans-
1,2-Dibromoethene and its key physical properties.
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Logical Relationships of Physical Properties of trans-1,2-Dibromoethene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of trans-1,2-Dibromoethene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7949689#physical-properties-of-trans-1-2-
dibromoethene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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